Cas no 1395964-06-3 (6-Benzoxazolecarboxylic acid, 2-(3,5-dichlorophenyl)-, methyl ester)
1395964-06-3 structure
Product Name:6-Benzoxazolecarboxylic acid, 2-(3,5-dichlorophenyl)-, methyl ester
CAS No:1395964-06-3
MF:C15H9Cl2NO3
MW:322.142862081528
CID:4733230
PubChem ID:118053752
Update Time:2024-11-06
6-Benzoxazolecarboxylic acid, 2-(3,5-dichlorophenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzoxazolecarboxylic acid, 2-(3,5-dichlorophenyl)-, methyl ester
- methyl 2-(3,5-dichlorophenyl)benzo[d]oxazole-6-carboxylateQ: What is methyl 2-(3,5-dichlorophenyl)benzo[d]oxazole-6-carboxylate Q: What is the CAS Number of methyl 2-(3,5-dichlorophenyl)benzo[d]oxazole-6-carboxylate
- Methyl 2-(3,5-dichlorophenyl)-6-benzoxazolecarboxylate
- CHEMBL4640853
- methyl 2-(3,5-dichlorophenyl)benzo[d]oxazole-6-carboxylate
- DB-416823
- 9RZ2JAH6UB
- 1395964-06-3
- SCHEMBL16689757
- TFM Impurity 1
-
- Inchi: 1S/C15H9Cl2NO3/c1-20-15(19)8-2-3-12-13(6-8)21-14(18-12)9-4-10(16)7-11(17)5-9/h2-7H,1H3
- InChI Key: YPGWHAOERBGEND-UHFFFAOYSA-N
- SMILES: O1C2=CC(C(OC)=O)=CC=C2N=C1C1=CC(Cl)=CC(Cl)=C1
Computed Properties
- Exact Mass: 320.9959485g/mol
- Monoisotopic Mass: 320.9959485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 52.3Ų
6-Benzoxazolecarboxylic acid, 2-(3,5-dichlorophenyl)-, methyl ester Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
1395964-06-3 (6-Benzoxazolecarboxylic acid, 2-(3,5-dichlorophenyl)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk